Safe as houses? Indoor air pollution and health
Journal of Environmental Monitoring Pub Date: 2004-04-27 DOI: 10.1039/B405880C
Abstract
Indoor air pollution has long been the Cinderella of the environmental world: left at home, out of sight and out of mind. But as our knowledge of indoor pollution grows, policy-makers are coming to realise that improving indoor environments can deliver big gains for public health. The new front line on air quality will be on our own doorsteps.
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